Cas no 93169-29-0 (2-Amino-3-methylbutanamide Hydrochloride)

• Product Name: 2-Amino-3-methylbutanamide Hydrochloride
• CAS No: 93169-29-0
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD13562354
• CID: 1067395
• PubChem ID: 13689584
• Update Time: 2024-10-26

2-Amino-3-methylbutanamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methylbutanamide hydrochloride
• DL-Valinamide Hydrochloride
• H-D-Val-NH2.HCl
• H-Val-NH2.HCl
• DL-Valinamide HCl
• 3528AF
• NE15760
• SY047906
• SY024217
• 2-Amino-3-methyl-butanamide hydrochloride
• SY024218
• (2S)-2-amino-3-methylbutanamide;hydrochloride
• (2R)-2-amino-3-methylbutanamide;hydrochloride
• Butanamide, 2-amino-3-methyl-, monohydrochloride (9CI)
• Butanamide, 2-amino-3-methyl-, monohydrochloride, (±)- (ZCI)
• Valinamide, hydrochloride (7CI)
• DL
• MFCD13562354
• 2-amino-3-methylbutanamide;hydrochloride
• Butanamide, 2-amino-3-methyl-, monohydrochloride
• DB-047718
• AKOS015848249
• SCHEMBL2716047
• AS-67704
• DL-ValinamideHydrochloride
• CS-0312424
• (2S)-2-amino-3-methylbutanamide,hydrochloride
• MFCD00039085
• DB-108597
• MFCD00270619
• (2R)-2-amino-3-methylbutanamide,hydrochloride
• AC1523
• 93169-29-0
• Z1266823200
• EN300-72043
• 2-Amino-3-methylbutanamide Hydrochloride

• MDL： MFCD13562354
• Inchi： 1S/C5H12N2O.ClH/c1-3(2)4(6)5(7)8;/h3-4H,6H2,1-2H3,(H2,7,8);1H
• InChI Key： XFCNYSGKNAWXFL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)N

Computed Properties

• Exact Mass: 152.0716407g/mol
• Monoisotopic Mass: 152.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1

2-Amino-3-methylbutanamide Hydrochloride Security Information

• HazardClass：IRRITANT